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Compound of Interest

Compound Name: LY 215490

Cat. No.: B1675611

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of stock
solutions of LY 215490, a selective and competitive AMPA receptor antagonist. Adherence to
these guidelines is crucial for ensuring the accuracy and reproducibility of experimental results.

Chemical and Physical Properties

LY 215490 is a neuroprotective agent that acts as a potent antagonist of the AMPA receptor.[1]
Its consistent performance in research applications is dependent on proper handling and
storage. A summary of its key properties is provided below.

Data Presentation: Quantitative Data Summary
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Property Value Source
Molecular Weight 279.34 g/mol [1]
Appearance Solid powder [1]
Purity >98% [1]
Solubility Soluble in DMSO [1]
Short-Term Storage 0 - 4°C (days to weeks) [1]
Long-Term Storage -20°C (months to years) [1]
Shelf Life >2 years (if stored properly) [1]

Experimental Protocols

Required Materials and Equipment

Materials:

Pipette tips

Equipment:

¢ Analytical balance

o \ortex mixer

o Calibrated micropipettes

LY 215490 powder

Sterile, nuclease-free microcentrifuge tubes or cryovials

Dimethyl sulfoxide (DMSO), anhydrous/molecular biology grade

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions
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LY 215490 is for research use only and not for human or veterinary use.[1]

Handle the compound in a well-ventilated area, preferably within a chemical fume hood.

Wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

Refer to the Safety Data Sheet (SDS) for comprehensive safety information before handling.

Stock Solution Preparation Protocol (Example: 10 mM
Stock)

This protocol describes the preparation of a 10 mM stock solution of LY 215490 in DMSO.
Step 1: Calculation
To prepare a stock solution of a desired concentration, use the following formula:

Volume of Solvent (L) = Mass of Compound (g) / (Concentration (mol/L) * Molecular Weight (
g/mol))

For a 10 mM (0.010 mol/L) stock solution from 1 mg (0.001 g) of LY 215490 (MW = 279.34
g/mol ):

Volume of DMSO (L) = 0.001 g/ (0.010 mol/L * 279.34 g/mol ) = 0.000358 L
Volume of DMSO (uL) = 0.000358 L * 1,000,000 pL/L = 358 puL
Step 2: Procedure

» Weighing: Carefully weigh out the desired amount of LY 215490 powder (e.g., 1 mg) using
an analytical balance and place it into a sterile microcentrifuge tube. To minimize static, use
an anti-static spatula.

e Solvent Addition: Add the calculated volume of DMSO (e.g., 358 pL for 1 mg of powder to
make a 10 mM solution) to the tube containing the LY 215490 powder.

o Dissolution: Close the tube tightly and vortex thoroughly until the powder is completely
dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.
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 Aliquotting: To avoid repeated freeze-thaw cycles, which can degrade the compound, it is
recommended to aliquot the stock solution into smaller, single-use volumes in sterile
cryovials or microcentrifuge tubes.

o Labeling: Clearly label each aliquot with the compound name (LY 215490), concentration (10
mM), solvent (DMSO), preparation date, and your initials.

Storage and Stability

e Stock Solution Storage: Store the aliquoted stock solution at -20°C for long-term use
(months to years).[1] For short-term storage (days to weeks), 4°C is acceptable.[1]

« Stability: The compound is stable for over two years when stored properly.[1] Avoid frequent
freeze-thaw cycles. When using an aliquot, thaw it completely at room temperature, use the
required amount, and discard the remainder or store it at 4°C for immediate subsequent use.
Do not refreeze partially used aliquots.

Visualizations

The following diagrams illustrate the experimental workflow for preparing the stock solution and
the signaling pathway targeted by LY 215490.
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Caption: Workflow for LY 215490 Stock Solution Preparation.
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Caption: Mechanism of Action of LY 215490 on the AMPA Receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of LY
215490 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675611#how-to-prepare-ly-215490-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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